N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide

• Molecular Formula: C24H26N2O3S
• Molecular Weight: 422.5 g/mol
• IUPAC Name: N-(3-methylphenyl)-2-[(4-methylphenyl)sulfonyl-(2-phenylethyl)amino]acetamide
• InChI: InChI=1S/C24H26N2O3S/c1-19-11-13-23(14-12-19)30(28,29)26(16-15-21-8-4-3-5-9-21)18-24(27)25-22-10-6-7-20(2)17-22/h3-14,17H,15-16,18H2,1-2H3,(H,25,27)
• InChI Key: LVYSMDOWTFAYLL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CCC2=CC=CC=C2)CC(=O)NC3=CC=CC(=C3)C

Description

N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide, also known as MPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MPA is a non-steroidal anti-inflammatory drug that has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties.

Mechanism of Action

N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide exerts its anti-inflammatory and analgesic effects by inhibiting the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are inflammatory mediators that cause pain, fever, and inflammation. By inhibiting COX, N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide reduces the production of prostaglandins, thereby reducing pain, fever, and inflammation.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of various inflammatory mediators such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide has also been shown to reduce the levels of prostaglandins, which are responsible for pain, fever, and inflammation. Additionally, N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide has been shown to have a positive effect on bone metabolism, making it a potential candidate for the treatment of osteoporosis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide in lab experiments is its high potency and selectivity towards the COX enzyme. This makes it a valuable tool for studying the role of COX in various physiological and pathological conditions. However, one of the limitations of using N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide in lab experiments is its potential toxicity at high doses. Therefore, it is important to use N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide at appropriate doses and to monitor its toxicity carefully.

Future Directions

There are several future directions for the research on N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide. One of the potential applications of N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide is in the treatment of osteoporosis, as it has been shown to have a positive effect on bone metabolism. Additionally, N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide could be further studied for its potential use in the treatment of various inflammatory conditions such as arthritis and osteoarthritis. Furthermore, the development of novel analogs of N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide could lead to the discovery of more potent and selective COX inhibitors.

Synthesis Methods

The synthesis of N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide involves the reaction of 3-methylbenzoyl chloride with 2-[(4-methylphenyl)sulfonyl]ethylamine in the presence of triethylamine. The resulting product is then treated with acetic anhydride to yield N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide. The purity of the synthesized N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide can be confirmed using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory conditions such as arthritis and osteoarthritis. N-(3-methylphenyl)-2-[[(4-methylphenyl)sulfonyl](2-phenylethyl)amino]acetamide has also been shown to exhibit antipyretic properties, making it a potential candidate for the treatment of fever.